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Compound of Interest

Compound Name: Zafirlukast-13C,d6

Cat. No.: B12401823 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step approach to the

safe disposal of Zafirlukast-13C,d6, a stable isotope-labeled version of the leukotriene

receptor antagonist, Zafirlukast. Adherence to these procedures is vital for ensuring a safe

laboratory environment and compliance with regulatory standards.

Disposal Procedures for Zafirlukast-13C,d6
The disposal of Zafirlukast-13C,d6 should be approached with the same diligence as its

parent compound, Zafirlukast. The primary directive is to handle it as chemical waste in

accordance with local, state, and federal regulations.

Step-by-Step Disposal Protocol:

Consult Safety Data Sheet (SDS): Before handling, thoroughly review the material's SDS.

The SDS for Zafirlukast indicates that it can be harmful if swallowed, and may cause skin,

eye, and respiratory irritation.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling Zafirlukast-13C,d6.

Waste Segregation:
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Solid Waste: Place unused Zafirlukast-13C,d6 and any materials grossly contaminated

with the solid compound (e.g., weighing papers, contaminated gloves) into a clearly

labeled, sealed container designated for chemical waste.

Liquid Waste: For solutions of Zafirlukast-13C,d6, absorb the liquid with an inert material

such as vermiculite, dry sand, or a universal binder.[1]

Container Management: The chemical waste container should be kept closed and stored in a

designated, well-ventilated waste accumulation area. Ensure the label clearly identifies the

contents as "Zafirlukast-13C,d6 waste."

Decontamination:

Decontaminate surfaces and non-disposable equipment that have come into contact with

Zafirlukast-13C,d6 by scrubbing with alcohol.[1]

Collect all decontamination materials (e.g., wipes, absorbent pads) and dispose of them

as solid chemical waste.

Disposal: Arrange for the disposal of the chemical waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor. Dispose of waste in accordance with all applicable environmental legislation.[2]

Do not dispose of Zafirlukast-13C,d6 down the drain or in the regular trash.

Quantitative Disposal Data
Specific quantitative limits for the disposal of Zafirlukast-13C,d6 are not readily available in the

provided search results and are typically determined by local regulations and the capabilities of

the waste disposal facility. The following table summarizes the key disposal parameters based

on general chemical safety principles.
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Parameter Guideline Source

Waste Classification Chemical Waste General Laboratory Practice

Recommended Decontaminant Alcohol MedchemExpress SDS[1]

Liquid Absorption Material
Inert material (diatomite,

universal binders)
MedchemExpress SDS[1]

Experimental Protocols
No specific experimental protocols for the neutralization or destruction of Zafirlukast-13C,d6
prior to disposal were found in the provided search results. The standard and recommended

procedure is disposal via a licensed chemical waste handler.

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Zafirlukast-13C,d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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